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Compound of Interest

Compound Name: Capeserod hydrochloride

Cat. No.: B1668276

For Researchers, Scientists, and Drug Development Professionals

Introduction

Capeserod hydrochloride, also known as SL65.0155, is a potent and selective partial agonist
of the serotonin 5-HT4 receptor.[1][2] It exhibits high affinity for the human 5-HT4 receptor and
demonstrates partial agonism in functional assays by stimulating cyclic AMP (CAMP)
production.[1][2] Developed initially for neurological disorders, its uniqgue mechanism of action
has led to its investigation for gastrointestinal indications.[3] These application notes provide
detailed protocols for key in vitro assays to characterize the pharmacological profile of
capeserod hydrochloride, including its binding affinity and functional activity at the 5-HT4
receptor, as well as its selectivity against other receptors.

Data Presentation

Table 1: In Vitro Pharmacological Profile of Capeserod
(SL65.0155)
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Parameter Receptor Species Value Assay Type

Binding Affinity Radioligand
5-HT4 Human 0.6 nM

(Ki) Binding Assay

Partial Agonist
Functional (40-50% of CAMP Production
o 5-HT4b, 5-HT4e Human )
Activity Serotonin's Assay

maximal effect)

) ] Isolated
Functional Antagonist (pKb
o 5-HT4 Rat Esophagus
Activity =8.81) ]
Preparation
o Various other Radioligand
Selectivity - >100-fold o
receptors Binding Assays

Signaling Pathway

The 5-HT4 receptor is a Gs-protein coupled receptor (GPCR). Upon agonist binding, such as
with capeserod, the Gs alpha subunit activates adenylyl cyclase, which in turn catalyzes the
conversion of ATP to cyclic AMP (cCAMP). This increase in intracellular cAMP activates Protein
Kinase A (PKA), leading to the phosphorylation of various downstream targets and subsequent
cellular responses.

targets ! Cellular Effects

Click to download full resolution via product page

Capeserod activates the 5-HT4 receptor signaling cascade.

Experimental Protocols
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Radioligand Binding Assay for 5-HT4 Receptor Affinity

This protocol determines the binding affinity (Ki) of capeserod hydrochloride for the human 5-
HT4 receptor.

Experimental Workflow:

Capeserod Hydrochloride

(5-HT4 Receptor)

Primary Target Assay
(e.g., other 5-HT subtypes, GPCRs, ion channels, enzymes)

Secondary Pharmacology Panel )

Data Analysis and Comparison
(Potency and Selectivity)

'

Off-Target Liability
Risk Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Assays of
Capeserod Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668276#capeserod-hydrochloride-experimental-
protocol-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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